BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Alachlor: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alachlor

Cat. No.: B1666766

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Alachlor, a regulated herbicide. Researchers, scientists, and drug
development professionals must adhere to strict protocols to ensure personal safety and
environmental compliance. Alachlor is recognized as a hazardous substance, and its disposal
is governed by federal and local regulations.

Immediate Safety and Handling Precautions

Alachlor is a suspected carcinogen, a potential skin sensitizer, and is very toxic to aquatic life.
[1] When handling Alachlor, all personnel must wear appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, eye protection, and a lab coat. All
handling of Alachlor waste should be performed in a well-ventilated area or a chemical fume
hood. In case of accidental exposure, refer to the Safety Data Sheet (SDS) for first aid

measures.

Regulatory Framework

The disposal of Alachlor is regulated under the Resource Conservation and Recovery Act
(RCRA) and the Comprehensive Environmental Response, Compensation, and Liability Act
(CERCLA). As a CERCLA hazardous substance, spills of Alachlor above a specific Reportable
Quantity (RQ) must be reported to the National Response Center.[2] While a specific RQ for
Alachlor is not listed in 40 CFR 302.4, unlisted hazardous wastes that exhibit toxicity have a
reportable quantity of 100 pounds.[2]
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Waste Classification

When disposing of Alachlor, it must be treated as a hazardous waste. Depending on its use
and concentration, it may be classified as follows:

o Characteristic Hazardous Waste: If the waste exhibits characteristics of toxicity, it would be
classified under this category.

o Listed Hazardous Waste: Unused commercial chemical products containing Alachlor may
be considered a P- or U-listed hazardous waste.

It is crucial to consult your institution's Environmental Health and Safety (EHS) department for
proper waste characterization and to obtain the correct hazardous waste codes.

Quantitative Data for Alachlor Disposal

Parameter Value Regulation/Source
CAS Number 15972-60-8 N/A
RCRA Hazardous Waste Yes (Characteristic or Listed) 40 CFR Part 261
CERCLA Hazardous

Yes 40 CFR 302.4
Substance

] 100 Ibs (for unlisted toxic
Reportable Quantity (RQ) 40 CFR 302.4
hazardous waste)

Maximum Contaminant Level

0.002 mg/L (2 ppb EPA
(MCL) in Drinking Water 9/L (2 ppb)

Spill Management Protocol

In the event of an Alachlor spill, the following steps must be taken:

o Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if the
spill is large or in a poorly ventilated space. Restrict access to the spill area.

» Don PPE: Before attempting to clean the spill, put on the appropriate PPE, including
respiratory protection if necessary.
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o Containment: For liquid spills, use an inert absorbent material such as sand or vermiculite to
contain the spill. Do not use combustible materials like sawdust.

o Collection: Carefully sweep or scoop the absorbed material into a designated, labeled
hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent or detergent and water. All
cleaning materials must also be disposed of as hazardous waste.

» Reporting: Report the spill to your institution's EHS department. If the spill exceeds the
reportable quantity, the EHS department will notify the National Response Center.

Disposal Procedures for Alachlor Waste
All Alachlor waste, including pure chemical, contaminated labware, and spill cleanup

materials, must be disposed of as hazardous waste.

o Waste Collection: Collect all Alachlor waste in a clearly labeled, sealed, and chemically
compatible container. The label should include the words "Hazardous Waste," the full
chemical name "Alachlor,” and the associated hazards.

o Segregation: Store the Alachlor waste container in a designated hazardous waste
accumulation area, segregated from incompatible materials.

» Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through
your institution's EHS department or a licensed hazardous waste disposal company.
Incineration at a permitted hazardous waste facility is the preferred method of disposal.

Experimental Protocol: Chemical Degradation of
Alachlor in a Laboratory Setting

For research purposes, small quantities of Alachlor in aqueous solution can be degraded
using advanced oxidation processes. The following is a protocol based on the Fenton reaction,
which should only be performed by trained personnel in a controlled laboratory environment.

Objective: To degrade Alachlor in an agueous solution to less toxic byproducts.
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Materials:

Alachlor solution

Fenton's reagent: Iron(ll) sulfate (FeSO4) and 30% hydrogen peroxide (H20:2)
Sulfuric acid (Hz2S0a4) for pH adjustment

Sodium hydroxide (NaOH) for neutralization

pH meter

Stir plate and stir bar

Appropriate reaction vessel (e.g., beaker or flask) within a fume hood

Procedure:

Preparation: Place the Alachlor solution in the reaction vessel in a fume hood.

pH Adjustment: Adjust the pH of the solution to approximately 3 with sulfuric acid. This is the
optimal pH for the Fenton reaction.[1][3][4]

Initiation of Reaction: While stirring, add the iron(ll) sulfate to the solution. Once dissolved,
slowly add the 30% hydrogen peroxide. The addition of hydrogen peroxide should be done
carefully to control the exothermic reaction.

Reaction Time: Allow the reaction to proceed for several hours with continuous stirring. The
exact time will depend on the concentration of Alachlor and the reagents.

Neutralization: After the reaction is complete, neutralize the solution to a pH of approximately
7 with sodium hydroxide.

Disposal: The treated solution may still contain byproducts and must be evaluated and
disposed of as hazardous waste, in accordance with institutional and local regulations.

Alachlor Disposal Workflow
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Caption: Workflow for the safe disposal of Alachlor waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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